2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}ethanethioamide

• IUPAC Name: 2-(3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)ethanethioamide
• InChI: InChI=1S/C8H8N4OS/c9-6(14)5-12-8(13)11-4-2-1-3-7(11)10-12/h1-4H,5H2,(H2,9,14)
• InChI Key: ZEYBCNRGCKVFNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN(C(=O)N2C=C1)CC(=S)N
• Molecular Formula: C8H8N4OS
• Molecular Weight: 208.24 g/mol

Description

The compound “2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}ethanethioamide” is a heterocyclic compound. It is related to the class of compounds known as triazoles, which are nitrogenous heterocyclic moieties. Triazoles are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Molecular Structure Analysis

Triazole compounds, including “2-{3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}ethanethioamide”, contain two carbon and three nitrogen atoms in the five-membered aromatic azole chain. This structure allows them to readily bind in the biological system with a variety of enzymes and receptors.

Scientific Research Applications

Antibacterial Activity

. These compounds were tested against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains. Notably, compound 2e exhibited superior antibacterial activity, comparable to the first-line agent ampicillin. Further exploration of the structure–activity relationship of these derivatives is ongoing.

Mechanism of Action

Target of Action

Similar compounds, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been shown to inhibit c-met kinase , a protein that plays a crucial role in cellular growth, survival, and migration.

Mode of Action

It’s known that triazole compounds can bind to various enzymes and receptors in the biological system, leading to a range of biological activities . The presence of the triazole ring, a key structural feature of this compound, allows it to make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been shown to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .

Pharmacokinetics

The compound’s molecular weight (23125) and physical form (powder) suggest that it may have good bioavailability .

Result of Action

Compounds with similar structures have been shown to exhibit cytotoxicity against various cancer cell lines .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It’s worth noting that the compound is stable at room temperature , suggesting that it may be relatively stable under normal environmental conditions.